Cas no 878064-82-5 (2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol)

2-({4-(4-Chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a chlorophenylamino group and a hydroxyethylamino substituent, which may contribute to its binding affinity for specific biological targets. The compound's pyrazolo[3,4-d]pyrimidine core is known for its role as a kinase inhibitor scaffold, suggesting utility in studying enzyme modulation. The presence of polar functional groups enhances solubility, facilitating in vitro studies. This intermediate is valuable for synthesizing more complex molecules targeting signaling pathways, particularly in oncology and inflammation research. Careful handling is advised due to its reactive moieties.
2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol structure
878064-82-5 structure
Product Name:2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol
CAS No:878064-82-5
MF:C14H15ClN6O
MW:318.761500597
CID:5510652
Update Time:2025-06-14

2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-(4-chloroanilino)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]amino]ethanol
    • 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol
    • Inchi: 1S/C14H15ClN6O/c1-21-13-11(8-17-21)12(19-14(20-13)16-6-7-22)18-10-4-2-9(15)3-5-10/h2-5,8,22H,6-7H2,1H3,(H2,16,18,19,20)
    • InChI Key: ATEIWDWWYZKFCK-UHFFFAOYSA-N
    • SMILES: C(O)CNC1=NC(NC2=CC=C(Cl)C=C2)=C2C=NN(C)C2=N1

2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol Pricemore >>

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Additional information on 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol

Comprehensive Overview of 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol (CAS No. 878064-82-5)

In the realm of pharmaceutical and biochemical research, 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol (CAS No. 878064-82-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate pyrazolo[3,4-d]pyrimidine core, is frequently explored for its potential applications in targeted therapies and enzyme inhibition. Researchers are particularly drawn to its structural versatility, which allows for modifications that can enhance bioavailability and selectivity.

The compound's CAS number 878064-82-5 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, though complex, highlights key functional groups: a 4-chlorophenyl moiety, a methyl-substituted pyrazolo[3,4-d]pyrimidine, and an ethanolamine side chain. These features contribute to its interactions with biological targets, making it a candidate for studies in signal transduction pathways and kinase inhibition.

Recent trends in drug discovery emphasize the importance of small-molecule inhibitors, and 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol aligns with this focus. Searches for "kinase inhibitors 2024" or "pyrazolo[3,4-d]pyrimidine derivatives" often lead to discussions about this compound's role in modulating cellular processes. Its potential applications in oncology and immunology are frequently cited, reflecting broader interest in precision medicine.

From a synthetic chemistry perspective, the compound's pyrazolo[3,4-d]pyrimidine scaffold is notable for its stability and ability to engage in hydrogen bonding. This makes it a valuable template for designing analogs with improved pharmacokinetic properties. Laboratories optimizing heterocyclic compounds for drug development may find this structure particularly relevant, especially when addressing challenges like metabolic degradation or off-target effects.

Environmental and safety profiles are also critical considerations. While CAS 878064-82-5 is not classified as hazardous under current regulations, researchers must adhere to standard handling protocols for organic compounds. The growing demand for green chemistry solutions has spurred interest in sustainable synthesis routes for such molecules, aligning with global initiatives to reduce waste in pharmaceutical manufacturing.

In summary, 2-({4-(4-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol represents a convergence of medicinal chemistry and molecular biology. Its CAS registry number 878064-82-5 ensures unambiguous identification, while its structural features continue to inspire innovations in therapeutic agent design. As the scientific community prioritizes targeted drug delivery and personalized medicine, compounds like this will remain at the forefront of interdisciplinary research.

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